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Compound of Interest

2-Chloro-3-(2-
Compound Name:

chlorophenyl)propanal
CAS No.: 207463-28-3

Cat. No.: B2423508

Get Quote

\ J

This guide outlines the authoritative disposal and handling protocols for 2-Chloro-3-(2-
chlorophenyl)propanal (CAS: 207463-28-3).

Executive Summary: Treat this compound as a High-Hazard Halogenated Aldehyde. It
possesses dual-hazard characteristics: the reactivity of an aldehyde and the
toxicity/persistence of an organochloride. Do not mix with general organic waste.[1]
Segregation into the "Halogenated Waste" stream is mandatory to prevent the formation of
toxic dioxins during improper incineration and to comply with RCRA regulations.

Part 1: Chemical Profile & Hazard Identification[2][3]
Before disposal, you must validate the chemical state.[2] This compound is an

-chloro aldehyde, a structural class known for high electrophilicity and alkylating potential.
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Feature Specification Operational Implication
) 2-Chloro-3-(2- Label clearly; do not use
Chemical Name L
chlorophenyl)propanal abbreviations.
CAS Number 207463-28-3 Use for waste manifesting.

High chlorine content requires
Molecular Formula specific incineration

parameters.

Alpha-halo aldehydes are
Primary Hazards Toxic, Irritant, Lachrymator potent mucous membrane

irritants.

. B o Incompatible with strong
Reactivity Electrophilic / Oxidizable o )
oxidizers, bases, and amines.

STRICT SEGREGATION

Waste Class Halogenated Organic
REQUIRED.

Part 2: Safety & PPE Prerequisites[2][3][5]

Critical Warning:

-Chloro aldehydes can hydrolyze to release hydrochloric acid (HCI) in the presence of moisture
or undergo polymerization.

o Respiratory: NIOSH-approved respirator with organic vapor cartridges (OV) if working
outside a fume hood.

» Skin: Double-gloving recommended.
o Inner Layer: Nitrile (4 mil).

o Quter Layer: Silver Shield (Laminate) or Viton for prolonged handling, as halogenated
compounds can permeate standard nitrile.

o Eye: Chemical splash goggles. Face shield required if pouring >100 mL.
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Part 3: Step-by-Step Disposal Protocol
Routine Waste Collection (The "Red Stream")

This compound must never be poured down the drain or mixed with non-halogenated solvents
(e.g., acetone, ethanol) intended for fuel blending.

o Container Selection: Use High-Density Polyethylene (HDPE) or amber glass. Avoid metal
containers due to potential HCI evolution.

e Segregation: Place in the container marked "HALOGENATED ORGANIC WASTE."
e Labeling:
o Must read: "Hazardous Waste - Halogenated."

o List constituents: "2-Chloro-3-(2-chlorophenyl)propanal, Dichloromethane (if
dissolved)."

o Check Hazard Boxes: "Toxic," "Irritant.”

Spill Management (Immediate Action)

If a spill occurs (>5 mL), evacuate the immediate area to allow aerosols to settle.

Isolate: Cordon off the area.

e PPE: Don full PPE including respirator.[3][4]
o Absorb: Use inert absorbents (Vermiculite, Diatomaceous Earth, or Universal Spill Pads).

o Contraindication:DO NOT use sawdust or paper towels. The aldehyde can react
exothermically with cellulose, and the halogenated nature poses a fire toxicity risk.

o Neutralize (Surface): After absorbing the bulk liquid, wipe the surface with a mild basic
solution (5% Sodium Bicarbonate) to neutralize potential acidic hydrolysis products.

o Collect: Scoop absorbent into a wide-mouth jar labeled "Solid Hazardous Waste (Debris) -
Halogenated."
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Deactivation (Not Recommended for Routine Disposal)
While aldehydes can be oxidized to carboxylic acids (using

), this procedure is discouraged for this specific compound in a standard lab setting. The
presence of the chlorine atoms makes the oxidation byproducts (chlorinated benzoic acid

derivatives) equally regulated and hazardous. High-temperature incineration by a licensed
facility is the only validated destruction method.

Part 4: Regulatory Compliance (RCRA)

Under US EPA Resource Conservation and Recovery Act (RCRA) guidelines, this chemical
falls under strict "Cradle-to-Grave" tracking.

o Waste Code: Likely falls under D001 (Ignitable, if in solvent) or DO0O3 (Reactive, if unstable).
If spent solvents are involved, codes FO01/F002 apply.[5]

o Halogen Rule: Any waste stream containing >1,000 ppm (0.1%) halogens is classified as
"Halogenated" and requires specific incineration (usually >1000°C with scrubbers) to prevent
the formation of dioxins and furans.

Part 5: Visual Workflow (Disposal Decision Tree)
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i
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(Double Bagged)

Are solvents Halogenated?

(DCM, Chloroform) No (Pure Chemical)

No (Must segregate due to solute)

STREAM A: Halogenated Organic Waste
(High BTU Incineration)

Label: 'Toxic, Halogenated Aldehyde'
Add CAS: 207463-28-3

Click to download full resolution via product page

Figure 1: Decision tree for segregating halogenated aldehyde waste streams to ensure
regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b2423508?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2423508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

